Cas no 1250573-12-6 (1-methyl-3-(piperidin-4-ylmethyl)imidazolidine-2,4,5-trione)
1-methyl-3-(piperidin-4-ylmethyl)imidazolidine-2,4,5-trione Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-3-(piperidin-4-ylmethyl)imidazolidine-2,4,5-trione
-
- Inchi: 1S/C10H15N3O3/c1-12-8(14)9(15)13(10(12)16)6-7-2-4-11-5-3-7/h7,11H,2-6H2,1H3
- InChI Key: CKUNCTBBBZJFCG-UHFFFAOYSA-N
- SMILES: C1(=O)N(C)C(=O)C(=O)N1CC1CCNCC1
1-methyl-3-(piperidin-4-ylmethyl)imidazolidine-2,4,5-trione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M156706-100mg |
1-methyl-3-(piperidin-4-ylmethyl)imidazolidine-2,4,5-trione |
1250573-12-6 | 100mg |
$ 160.00 | 2022-06-04 | ||
| TRC | M156706-500mg |
1-methyl-3-(piperidin-4-ylmethyl)imidazolidine-2,4,5-trione |
1250573-12-6 | 500mg |
$ 590.00 | 2022-06-04 | ||
| TRC | M156706-1g |
1-methyl-3-(piperidin-4-ylmethyl)imidazolidine-2,4,5-trione |
1250573-12-6 | 1g |
$ 910.00 | 2022-06-04 | ||
| Life Chemicals | F2158-1646-0.25g |
1-methyl-3-(piperidin-4-ylmethyl)imidazolidine-2,4,5-trione |
1250573-12-6 | 95%+ | 0.25g |
$573.0 | 2023-09-06 | |
| Life Chemicals | F2158-1646-0.5g |
1-methyl-3-(piperidin-4-ylmethyl)imidazolidine-2,4,5-trione |
1250573-12-6 | 95%+ | 0.5g |
$604.0 | 2023-09-06 | |
| Life Chemicals | F2158-1646-1g |
1-methyl-3-(piperidin-4-ylmethyl)imidazolidine-2,4,5-trione |
1250573-12-6 | 95%+ | 1g |
$636.0 | 2023-09-06 | |
| Life Chemicals | F2158-1646-2.5g |
1-methyl-3-(piperidin-4-ylmethyl)imidazolidine-2,4,5-trione |
1250573-12-6 | 95%+ | 2.5g |
$1272.0 | 2023-09-06 | |
| Life Chemicals | F2158-1646-5g |
1-methyl-3-(piperidin-4-ylmethyl)imidazolidine-2,4,5-trione |
1250573-12-6 | 95%+ | 5g |
$1908.0 | 2023-09-06 | |
| Life Chemicals | F2158-1646-10g |
1-methyl-3-(piperidin-4-ylmethyl)imidazolidine-2,4,5-trione |
1250573-12-6 | 95%+ | 10g |
$2671.0 | 2023-09-06 |
1-methyl-3-(piperidin-4-ylmethyl)imidazolidine-2,4,5-trione Related Literature
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
Additional information on 1-methyl-3-(piperidin-4-ylmethyl)imidazolidine-2,4,5-trione
1-Methyl-3-(Piperidin-4-Ylmethyl)Imidazolidine-2,4,5-Trione: A Comprehensive Overview
The compound with CAS No. 1250573-12-6, known as 1-methyl-3-(piperidin-4-ylmethyl)imidazolidine-2,4,5-trione, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of imidazolidine derivatives, which are widely studied for their potential therapeutic applications. The molecule's unique structure, featuring a methyl group and a piperidinylmethyl substituent attached to the imidazolidine ring system, contributes to its diverse chemical properties and biological activities.
Recent studies have highlighted the imidazolidine ring as a versatile scaffold for drug design due to its ability to form hydrogen bonds and interact with various biological targets. The piperidinylmethyl group further enhances the compound's pharmacokinetic properties, making it a promising candidate for drug development. Researchers have explored its potential as an anti-inflammatory agent, where it has shown significant activity in reducing inflammation by modulating key inflammatory pathways.
In addition to its anti-inflammatory properties, 1-methyl-3-(piperidin-4-ylmethyl)imidazolidine-2,4,5-trione has demonstrated neuroprotective effects in preclinical models. Studies suggest that the compound may protect neurons from oxidative stress and apoptosis by activating antioxidant defense mechanisms. This makes it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
The synthesis of this compound involves a multi-step process that typically includes the formation of the imidazolidine ring followed by functionalization with the piperidinylmethyl group. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, which is crucial for its potential large-scale application in pharmaceuticals.
From an analytical standpoint, the compound has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have provided detailed insights into its molecular structure and purity, ensuring its reliability for further biological studies.
Looking ahead, ongoing research is focused on optimizing the compound's bioavailability and minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from the laboratory to clinical trials.
1250573-12-6 (1-methyl-3-(piperidin-4-ylmethyl)imidazolidine-2,4,5-trione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)